Cas no 165753-60-6 (3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 165753-60-6
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 3166939
• PubChem ID: 73554996
• Update Time: 2025-05-20

3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 165753-60-6
• Isoquinoline, 1,2,3,4-tetrahydro-3-(4-methylphenyl)-
• 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C16H17N/c1-12-6-8-13(9-7-12)16-10-14-4-2-3-5-15(14)11-17-16/h2-9,16-17H,10-11H2,1H3
• InChI Key： MVIDRUVEIIJUFW-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC=2CC1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 223.136099547Da
• Monoisotopic Mass: 223.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 165753-60-6)

3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline, identified by its Chemical Abstracts Service (CAS) number 165753-60-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This tetrahydroisoquinoline derivative has garnered attention due to its structural uniqueness and potential biological activities. The presence of a p-tolyl group at the 3-position introduces specific electronic and steric properties that influence its reactivity and interaction with biological targets. This introduction aims to provide a comprehensive overview of the compound, emphasizing its chemical structure, pharmacological relevance, and recent advancements in research applications.

The molecular structure of 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline consists of a saturated heterocyclic ring system characterized by four hydrogen atoms replacing double bonds in the isoquinoline scaffold. The p-tolyl substituent, which is a methyl group attached to a para-substituted benzene ring, contributes to the compound's lipophilicity and modulates its pharmacokinetic profile. This structural motif is widely recognized in natural products and pharmacologically active molecules, suggesting a potential for therapeutic utility.

In recent years, tetrahydroisoquinoline derivatives have been extensively studied for their involvement in various biological processes. The isoquinoline core is a common structural feature in alkaloids and has been implicated in neurobiological functions, including modulation of neurotransmitter systems. 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline represents an interesting derivative that may exhibit similar effects while possessing unique properties due to the p-tolyl substitution.

One of the most compelling aspects of this compound is its potential role as a pharmacological probe or lead molecule in drug discovery. Researchers have been exploring derivatives of tetrahydroisoquinoline for their potential applications in treating neurological disorders such as Parkinson's disease and depression. The p-tolyl group enhances binding affinity to certain receptors by influencing the compound's shape and electronic distribution. This makes 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline a valuable candidate for further investigation.

Recent studies have demonstrated that modifications at the 3-position of tetrahydroisoquinoline can significantly alter biological activity. The introduction of an electron-donating p-tolyl group can enhance interactions with target proteins by increasing hydrophobicity and improving membrane permeability. These characteristics are particularly relevant in designing small-molecule drugs that require efficient delivery across biological barriers.

The synthesis of 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations that typically include cyclization reactions followed by functional group modifications. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications. The development of novel synthetic routes has also allowed for the preparation of analogs with tailored properties for specific biological targets.

Beyond its structural significance, 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline has been investigated for its potential role in modulating enzyme activities relevant to disease pathways. For instance, some tetrahydroisoquinoline derivatives have shown inhibitory effects on monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. The presence of the p-tolyl group may influence MAO inhibition by altering substrate binding kinetics or electronic properties at the active site.

Another area of interest is the compound's interaction with ion channels and receptors expressed in neural tissues. Preliminary computational studies suggest that 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline may interact with certain ion channels involved in pain perception and mood regulation. These interactions could be exploited to develop novel therapeutics targeting neurological disorders characterized by aberrant ion channel activity.

The pharmacokinetic profile of 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline is another critical aspect that influences its therapeutic potential. The lipophilicity imparted by the p-tolyl group affects absorption rates and distribution within biological tissues. Additionally, metabolic stability plays a crucial role in determining the compound's duration of action. Ongoing research aims to optimize these pharmacokinetic parameters through structural modifications.

In conclusion, 3-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 165753-60-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of features makes it an attractive candidate for further exploration as a lead molecule or pharmacological probe. As research continues to uncover new biological functions associated with tetrahydroisoquinoline derivatives, this compound holds promise for contributing to advancements in drug discovery and therapeutic development.